2,2,2-Trifluoro-1-(4-(4,4,4-trifluorobutoxy)phenyl)ethanone

• Molecular Formula: C12H10F6O2
• Molecular Weight: 300.20 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-[4-(4,4,4-trifluorobutoxy)phenyl]ethanone
• InChI: InChI=1S/C12H10F6O2/c13-11(14,15)6-1-7-20-9-4-2-8(3-5-9)10(19)12(16,17)18/h2-5H,1,6-7H2
• InChI Key: JIUOWTGXIVGXCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C(F)(F)F)OCCCC(F)(F)F

Description

2,2,2-Trifluoro-1-(4-(4,4,4-trifluorobutoxy)phenyl)ethanone is a useful research compound. Its molecular formula is C12H10F6O2 and its molecular weight is 300.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of Intermediate 2B (115 mmol) in anhydrous CH2Cl2 (320 mL) was added Dess-Martin periodinane (50.2 g, 118 mmol) portionwise at 0° C. The reaction was stirred at 0° C. for 0.5 h then at rt for 3 h. To the reaction was added 100 mL of sat'd aq Na2CO3 and 250 mL of EtOAc. The reaction was stirred for another 2 h. The insoluble material was removed by filtration. The layers were separated. The organic layer was washed with sat'd aq Na2CO3. Additional solids that formed upon standing overnight were removed. The organic solution was washed with sat'd aq NaCl, dried over anhydrous MgSO4, filtered and concentrated to provide a dark brown liquid, which was purified by silica gel chromatography (220 g silica gel, elute with EtOAc in hexanes to provide Intermediate 2C (26 g, 76%) as a colorless oil.